Cas no 899991-98-1 (3-(3-nitrophenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid)

• Product Name: 3-(3-nitrophenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid
• CAS No: 899991-98-1
• MF: C₁₄H₁₈N₄O₅
• MW: 322.316523075104
• CID: 5492365
• Update Time: 2025-06-20

3-(3-nitrophenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-nitroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid
• 3-(3-nitrophenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid

• Inchi： 1S/C14H18N4O5/c19-13(16-10-2-1-3-11(8-10)18(22)23)9-12(14(20)21)17-6-4-15-5-7-17/h1-3,8,12,15H,4-7,9H2,(H,16,19)(H,20,21)
• InChI Key： XMEIYTGFSAKPST-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1CCNCC1)CC(NC1=CC=CC([N+]([O-])=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(3-nitrophenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid

Introduction to 3-(3-nitrophenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid (CAS No. 899991-98-1)

3-(3-nitrophenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 899991-98-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both nitrophenyl and piperazine functional groups, which are well-documented for their diverse biological activities. The structural configuration of this molecule, featuring a carbamoyl linkage between the nitrophenyl ring and a propanoic acid moiety substituted with piperazine, positions it as a promising candidate for further exploration in drug discovery and development.

The nitrophenyl moiety is a key structural feature that contributes to the reactivity and potential pharmacological properties of this compound. Nitroaromatic compounds are widely studied due to their ability to interact with various biological targets, including enzymes and receptors. The electron-withdrawing nature of the nitro group enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where such reactivity can be exploited to develop novel bioconjugates or derivatives with enhanced binding affinity and selectivity.

Complementing the nitrophenyl group is the piperazin-1-yl substituent, which is another critical component of this molecule. Piperazine derivatives are extensively utilized in pharmaceuticals due to their favorable pharmacokinetic properties and broad spectrum of biological activities. Piperazine-based compounds have been incorporated into drugs targeting neurological disorders, cardiovascular diseases, and infections, among others. The presence of piperazine in 3-(3-nitrophenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid suggests potential applications in modulating biological pathways involving enzymes such as dipeptidyl peptidase-4 (DPP-4), which is relevant in the management of diabetes and other metabolic conditions.

The carbamoyl group serves as a bridging moiety between the nitrophenyl ring and the propanoic acid backbone, influencing the overall solubility and metabolic stability of the compound. Carbamoyl derivatives are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of more complex molecules. The propanoic acid moiety further contributes to the hydrophilicity of the compound, which is an important consideration for oral bioavailability and tissue distribution.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets with greater accuracy. Studies have suggested that 3-(3-nitrophenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid may exhibit inhibitory activity against certain enzymes implicated in inflammation and pain signaling. For instance, preliminary computational studies indicate that this molecule could interact with cyclooxygenase (COX) enzymes, potentially leading to novel anti-inflammatory agents.

In addition to its potential role in anti-inflammatory applications, this compound has also been explored as a precursor for more complex pharmacophores. The combination of nitrophenyl and piperazine moieties provides a scaffold that can be modified through various chemical transformations to enhance specific biological activities. For example, functionalization of the nitro group or introduction of additional substituents on the piperazine ring could fine-tune the pharmacological profile of derivatives.

The synthesis of 3-(3-nitrophenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nitration of a phenyl precursor, formation of an amide linkage via carbamoylation, and subsequent substitution with piperazine. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact.

From a regulatory perspective, 899991-98-1 does not fall under any restricted categories such as hazardous materials or controlled substances, making it accessible for research purposes without stringent regulatory hurdles. However, standard laboratory practices must be followed during handling to ensure safety and compliance with good laboratory practices (GLP).

The growing interest in nitroaromatic-piperazine hybrids has been further fueled by recent clinical trials demonstrating the efficacy of similar compounds in treating neurological disorders. These studies highlight the potential therapeutic value of molecules featuring both nitrophenyl and piperazine moieties, reinforcing the importance of compounds like 3-(3-nitrophenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid in ongoing drug development efforts.

In conclusion, 3-(3-nitrophenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid (CAS No. 899991-98-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—combining a nitrophenyl group with a piperazine moiety—position it as a versatile scaffold for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to contribute significantly to future medical breakthroughs.